Cas no 1807306-62-2 (Methyl 4-cyano-2-formyl-6-methoxybenzoate)

• Product Name: Methyl 4-cyano-2-formyl-6-methoxybenzoate
• CAS No: 1807306-62-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4952348
• Update Time: 2025-07-22

Methyl 4-cyano-2-formyl-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-formyl-6-methoxybenzoate

• Inchi： 1S/C11H9NO4/c1-15-9-4-7(5-12)3-8(6-13)10(9)11(14)16-2/h3-4,6H,1-2H3
• InChI Key： IXHFVSPADLINMP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=O)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 4-cyano-2-formyl-6-methoxybenzoate

Research Briefing on Methyl 4-cyano-2-formyl-6-methoxybenzoate (CAS: 1807306-62-2) in Chemical Biology and Pharmaceutical Applications

Methyl 4-cyano-2-formyl-6-methoxybenzoate (CAS: 1807306-62-2) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a unique combination of functional groups, including a formyl group, a cyano group, and a methoxy ester, which make it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 4-cyano-2-formyl-6-methoxybenzoate as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's aldehyde functionality was leveraged for Schiff base formation with primary amines, enabling the rapid assembly of diverse chemical libraries for high-throughput screening. The study reported several promising leads with nanomolar affinity for oncogenic targets, highlighting the compound's potential in hit-to-lead optimization campaigns.

Another significant application was reported in ACS Chemical Biology, where Methyl 4-cyano-2-formyl-6-methoxybenzoate served as a precursor for the development of fluorescent probes targeting bacterial enzymes. The researchers utilized the formyl group for conjugation with hydrazine-containing fluorophores, creating sensitive probes for real-time monitoring of antibiotic resistance mechanisms. This work opens new possibilities for diagnostic tool development in the face of growing antimicrobial resistance challenges.

From a synthetic chemistry perspective, recent advances in the preparation of Methyl 4-cyano-2-formyl-6-methoxybenzoate have focused on improving yield and sustainability. A 2024 Organic Process Research & Development publication described a novel catalytic system using palladium nanoparticles supported on carbon nanotubes, achieving an 85% yield under mild conditions. This green chemistry approach significantly reduces the environmental impact compared to traditional methods while maintaining high purity standards required for pharmaceutical applications.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. Toxicology assessments in rodent models showed favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers noted that the ester group may contribute to rapid metabolism, suggesting that prodrug strategies or structural modifications might be necessary for certain therapeutic applications requiring prolonged systemic exposure.

Looking forward, Methyl 4-cyano-2-formyl-6-methoxybenzoate continues to attract attention as a versatile scaffold in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a starting material for covalent inhibitor design. The compound's unique combination of reactive groups offers multiple points for structural diversification, making it particularly valuable in fragment-based drug discovery approaches that are gaining prominence in the pharmaceutical industry.